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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366 Get Quote

Technical Guide: Diisopentyl Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Diisopentyl Phthalate-d4, a deuterated analog of Diisopentyl Phthalate. This

isotopically labeled compound is primarily utilized as an internal standard in analytical

chemistry, particularly in mass spectrometry-based methods for environmental monitoring and

toxicology studies. Its known fetotoxicity, embryolethality, and teratogenicity make it a subject of

significant research interest.[1][2]

Core Chemical and Physical Data
The fundamental properties of Diisopentyl Phthalate-d4 are summarized below. These data

are essential for its accurate use in quantitative analysis and experimental research.
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Property Value Source(s)

CAS Number 1346597-80-5 [1][2][3][4]

Molecular Formula C₁₈H₂₂D₄O₄ [1][2][4][5]

Molecular Weight 310.42 g/mol [2][3][4][5]

Precise Molecular Weight 310.421287112 [1]

Synonyms

1,2-Benzenedicarboxylic Acid-

d4 1,2-Bis(3-methylbutyl)

Ester; Phthalic Acid-d4

Diisopentyl Ester; Bis(3-

methylbutyl) Phthalate-d4

[1][4]

Appearance Clear Pale Yellow Oil [2][5]

Solubility Chloroform, Ethyl Acetate [5]

Storage 2-8°C Refrigerator [2]

Molecular Structure and Weight Calculation
Diisopentyl Phthalate-d4 is structurally identical to its non-labeled counterpart, with the

exception of four deuterium atoms replacing four hydrogen atoms on the benzene ring. This

isotopic substitution provides a distinct mass signature, crucial for its role as an internal

standard.

The molecular weight is derived from the sum of the atomic weights of its constituent atoms as

defined by its molecular formula: C₁₈H₂₂D₄O₄.
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Atomic Components

Molecular Weight
(310.42 g/mol)

18 x Carbon
(12.011 u)

22 x Hydrogen
(1.008 u)

4 x Deuterium
(~2.014 u)

4 x Oxygen
(15.999 u)

Click to download full resolution via product page

Caption: Logical diagram illustrating the atomic contribution to the molecular weight of

Diisopentyl Phthalate-d4.

Applications and Experimental Protocols
Diisopentyl Phthalate-d4 serves as a critical tool in toxicology and environmental science. Its

primary application is as an internal standard for the quantification of phthalate esters in

various matrices.[1] Below are summaries of experimental protocols where this compound or

its non-labeled analogue is used.

Protocol 1: Developmental Toxicity Studies in Rodents
This protocol outlines a general methodology for assessing the effects of Diisopentyl Phthalate

(DiPeP) exposure during critical developmental windows in rats.

Animal Model: Pregnant Wistar rats are used as the model organism.[6]

Dosing Regimen: Animals are administered DiPeP by oral gavage at varying doses (e.g., 1,

10, or 100 mg/kg/day) alongside a vehicle control (e.g., canola oil). The exposure period

typically covers a significant portion of gestation and lactation (e.g., gestational day 10 to

post-natal day 21).[6]

Behavioral Analysis: Male offspring are subjected to a battery of behavioral tests to assess

hormone-dependent behaviors. These may include the elevated plus maze, partner

preference tests, and evaluation of sexual behavior.[6]
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Gene Expression Analysis: Following behavioral testing, tissues such as the hypothalamus

and pituitary are collected. Gene expression for key hormone receptors (e.g., androgen

receptor, estrogen receptors) and enzymes (e.g., aromatase) is quantified using methods

like qPCR.[6]

Internal Standard Application: In related analytical procedures to measure DiPeP levels in

biological samples, Diisopentyl Phthalate-d4 would be added at a known concentration to

samples and standards to correct for matrix effects and variations during sample preparation

and analysis by LC-MS/MS.

Experimental Workflow: Rodent Toxicology Study

Dosing
(Pregnant Rats) Offspring Development Behavioral

Testing
Tissue Collection

(Hypothalamus, Pituitary)
Gene Expression
Analysis (qPCR)

Click to download full resolution via product page

Caption: Workflow for a typical developmental toxicology study involving Diisopentyl Phthalate

in rats.

Protocol 2: Ecotoxicology Studies in Zebrafish
This protocol describes a general approach for evaluating the toxicity of phthalates on aquatic

organisms using the zebrafish (Danio rerio) embryo-larval model.

Test Organism: Zebrafish embryos are used due to their rapid development and

transparency.

Exposure Solutions: Test solutions of Diisopentyl Phthalate (DiPeP) are prepared at a range

of concentrations (e.g., 0.001 to 0.125 mg/L). A solvent control (e.g., 0.1% methanol) and a

negative control are included.[7]

Fish Embryo Acute Toxicity (FET) Test: Embryos are exposed to the test solutions shortly

after fertilization. Over a period of 96 hours, various endpoints are recorded, including
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mortality, hatching rate, and the incidence of developmental malformations (e.g., spinal

deformities, edema).[7][8]

Data Analysis: The concentration that causes an effect in 50% of the population (EC₅₀) is

calculated for various endpoints to determine the relative toxicity of the compound.[7]

Internal Standard Use: For analytical verification of test concentrations in the exposure

media, Diisopentyl Phthalate-d4 would be used as an internal standard to ensure accurate

measurement by techniques like gas or liquid chromatography-mass spectrometry.

Experimental Workflow: Zebrafish Ecotoxicology

Preparation of
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Observation (96h)
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Caption: Workflow for a fish embryo acute toxicity (FET) test using zebrafish to assess

phthalate toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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